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Compound of Interest

Compound Name: 12-Hydroxystearic acid

Cat. No.: B3028863

This guide provides essential safety and logistical information for the proper disposal of 12-
Hydroxystearic acid (12-HSA), tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Immediate Safety and Handling Precautions

Before handling 12-Hydroxystearic acid for disposal, it is imperative to be aware of its
properties and associated hazards. While often considered non-toxic, recent classifications
highlight its environmental risks, and appropriate personal protective equipment (PPE) is
mandatory.[1][2][3]

Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EV) or NIOSH (US) standards.[4][5]

o Hand Protection: Use chemical-impermeable gloves, such as neoprene, that have been
inspected prior to use.[4][6]

o Body Protection: Wear suitable protective clothing. For larger quantities or where significant
dust generation is possible, fire/flame resistant and impervious clothing is recommended.[4]

[5]
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o Respiratory Protection: In case of dust formation, use a dust mask. If exposure limits are
exceeded or irritation is experienced, a full-face respirator should be used.[5][6]

Handling and Storage of Waste:

e Handle waste 12-HSA in a well-ventilated area to avoid the formation and inhalation of dust.

[417]

» Store waste in a cool, dry, and well-ventilated location, away from incompatible materials like
strong oxidizing agents.[4][7]

o Keep waste containers tightly closed and properly labeled.[4]

Step-by-Step Disposal Protocol

The disposal of 12-Hydroxystearic acid is regulated and must not be done through standard
trash or sewer systems.[4][8] Chemical waste generators are responsible for ensuring that
discarded chemicals are classified and disposed of according to all applicable regulations.[9]

Step 1: Waste Identification and Classification

o Determine if the 12-HSA waste is contaminated with other substances. If so, the mixture
must be treated according to the hazards of all components.

e Consult your institution's Environmental Health and Safety (EHS) department and review
local, state, and federal regulations to determine if 12-HSA is classified as a hazardous
waste in your jurisdiction.[9][10]

» Note: The European Chemicals Agency (ECHA) has recently reclassified 12-HSA as
environmentally hazardous and toxic to aquatic life (ADR class 9, UN 3077), which affects
transportation and handling protocols, particularly in Europe.[3]

Step 2: Packaging and Labeling

o Place the waste 12-HSA in a suitable, sealed, and compatible container to prevent leaks or
spills.[4]
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e The container must be clearly labeled. If classified as hazardous, the label must include the
words "Hazardous Waste," the full chemical name ("12-Hydroxystearic acid"), the quantity
of waste, the date of generation, and the place of origin (e.g., department, room number).[8]
Do not use abbreviations or chemical formulas.[8]

Step 3: Accidental Spill Cleanup

In the event of a spill, evacuate unnecessary personnel from the area.[11]

Avoid generating dust during cleanup.[4][7]

Prevent the spilled material from entering drains, sewers, or public waters.[4][7][11]

Use spark-proof tools and explosion-proof equipment if there is an ignition risk.[4]

Sweep or vacuum the solid material and place it into a suitable, labeled container for
disposal.[9][12] If the material has melted, allow it to solidify before cleaning.[6][7]

Step 4: Final Disposal

» Do not discharge 12-HSA into the sewer system or contaminate waterways.[4][11] It is
considered very toxic to aquatic life.[13]

e The recommended disposal method is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[4]

o Contact your institution's EHS or a certified hazardous waste disposal contractor to arrange
for pickup and proper disposal.[8]

o Empty containers should be triple-rinsed (or equivalent) before being offered for recycling or
reconditioning.[4]

Quantitative Data for 12-Hydroxystearic Acid

The following table summarizes key quantitative data for 12-Hydroxystearic acid.
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Property Value Reference
CAS Number 106-14-9 [13]
EC Number 203-366-1 [13]
Molecular Formula C1sH3603 [5]
Molecular Weight 300.48 g/mol [4]
Appearance Creamy-to-white flakes or 6]
powder
Melting Point 72-81°C [6]119]
Boiling Point > 300 °C [6]
Flash Point 210 °C (Closed Cup) [6][7]
pKa ~4.75 [4][5]

Oral Toxicity (Rat)

LD50 > 5000 mg/kg

[6]

Aquatic Toxicity

Acute fish toxicity LCO > 100
mg/L

[6]

Biodegradation

Readily biodegradable (93% in

4 weeks)

[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 12-

Hydroxystearic acid.
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12-Hydroxystearic Acid (12-HSA) W@

Characterize Waste
N

(Consult SDS and local regulations.
ote EU reclassification as hazardous to aquatic life.)

:

Is waste classified as
hazardous in your jurisdiction?

Manage as Hazardous Waste Manage as Non-Hazardous Industrial Waste

1. Package in sealed, compatible containeD G Package in a sealed, clearly labeled containea

;

[2. Affix '"Hazardous Waste' label with full details]

2. Arrange disposal via a licensed industrial waste contractor.
(Do not dispose in sewer or regular trash).

G. Store in designated waste accumulation area]

N

G. Arrange pickup by a licensed hazardous waste facilita

Disposal Complete and DocumE

Click to download full resolution via product page

Caption: Disposal decision workflow for 12-Hydroxystearic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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